
A Technical Guide to the Physical Properties of
3-Cyanobenzoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Cyanobenzoic acid

Cat. No.: B045426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core physical properties of 3-
Cyanobenzoic acid (CAS No: 1877-72-1), a key intermediate in the synthesis of

pharmaceuticals, agrochemicals, and specialty polymers. This document consolidates essential

quantitative data into a clear tabular format and outlines standardized experimental protocols

for the determination of these properties. Furthermore, a representative synthesis workflow is

visualized to illustrate its production logic, adhering to stringent formatting requirements for

clarity and technical accuracy. This guide is intended to serve as a foundational resource for

professionals in research, development, and quality control.

Core Physical and Chemical Properties
3-Cyanobenzoic acid, also known as m-cyanobenzoic acid or 3-carboxybenzonitrile, is an

aromatic carboxylic acid featuring both a cyano and a carboxylic acid functional group. This

unique structure makes it a valuable building block in organic synthesis. The compound

typically appears as a white to off-white crystalline solid.[1]

Quantitative Data Summary
The physical properties of 3-Cyanobenzoic acid are summarized in the table below. Data has

been compiled from various chemical suppliers and databases.
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Property Value Citations

Identifiers

CAS Number 1877-72-1 [1][2][3][4]

Molecular Formula C₈H₅NO₂ [1][2][4][5]

Molecular Weight 147.13 g/mol [2][4][5]

InChIKey
GYLKKXHEIIFTJH-

UHFFFAOYSA-N
[6][7]

Canonical SMILES
C1=CC(=CC(=C1)C(=O)O)C#

N
[6]

Physical Properties

Appearance
White to off-white crystalline

powder
[1][2][8]

Melting Point 217-224 °C [2][3][4][9]

Boiling Point 324.7 °C at 760 mmHg [8]

Density ~1.32 g/cm³ (estimate) [8]

Solubility & Partitioning

Water Solubility Sparingly soluble [10]

Organic Solvent Solubility

Slightly soluble in DMSO and

Methanol; Soluble in polar

organic solvents

[1][3][8]

pKa (at 25 °C) 3.60 [8][10]

LogP (Octanol/Water) 1.26 - 1.48 [7][8]

Spectroscopic Data

¹H NMR Spectra available [9]

IR Spectrum Spectra available [6][8]
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Experimental Protocols
While specific experimental reports for determining the physical properties of 3-Cyanobenzoic
acid are not widely published, the following sections describe standard methodologies that are

routinely applied for such characterizations.

Melting Point Determination
The melting point is a critical indicator of purity. A sharp melting range (typically 0.5-1.0°C) is

characteristic of a pure compound.[3] The capillary method using a melting point apparatus is

standard.

Protocol:

Sample Preparation: A small amount of finely powdered, dry 3-Cyanobenzoic acid is

packed into a capillary tube (sealed at one end) to a height of 1-2 mm.[1][2]

Apparatus Setup: The capillary tube is placed into the heating block of a melting point

apparatus, adjacent to a calibrated thermometer or temperature sensor.[3][11]

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point (217-224°C). The heating rate is then reduced to 1-2°C per minute to

ensure thermal equilibrium.[3][12]

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded.[1][11] The

melting range is reported as T1-T2. For a pure compound, this range should be narrow.

Solubility Determination
Qualitative solubility tests are performed to understand the polarity and functional groups of a

compound. As a carboxylic acid, 3-Cyanobenzoic acid's solubility is pH-dependent.

Protocol:

Solvent Screening: In separate small test tubes, add ~25 mg of 3-Cyanobenzoic acid to

0.75 mL of various solvents (e.g., water, ethanol, diethyl ether, 5% aq. HCl, 5% aq. NaOH,

5% aq. NaHCO₃).[13][14]
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Mixing: Vigorously shake each tube at room temperature for 1-2 minutes.[10]

Observation: Observe whether the solid dissolves completely.

In water: Expected to be sparingly soluble.[10]

In 5% HCl: Expected to be insoluble, as the acidic functional group remains protonated.

In 5% NaOH and 5% NaHCO₃: Expected to be soluble. The basic solutions deprotonate

the carboxylic acid (pKa ≈ 3.60) to form the highly water-soluble sodium 3-cyanobenzoate

salt. Solubility in NaHCO₃ indicates a relatively strong acid.[10][13]

pKa Determination by Potentiometric Titration
The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in

solution. Potentiometric titration is a precise method for its determination.[15]

Protocol:

Sample Preparation: Accurately weigh a sample of 3-Cyanobenzoic acid and dissolve it in a

known volume of deionized water, potentially with a co-solvent like ethanol if aqueous

solubility is low. A final concentration of approximately 0.01 M is typical.

Titration Setup: Place the solution in a beaker with a magnetic stirrer. Calibrate a pH meter

with standard buffers (e.g., pH 4, 7, 10) and immerse the electrode in the solution.[16]

Titration: Add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise

increments using a burette.[17] After each addition, allow the pH reading to stabilize and

record both the volume of titrant added and the corresponding pH.

Data Analysis: Plot the measured pH (y-axis) versus the volume of NaOH added (x-axis) to

generate a titration curve.

pKa Calculation: Determine the volume of NaOH required to reach the equivalence point (the

inflection point of the curve). The volume of NaOH at the half-equivalence point is then

located. According to the Henderson-Hasselbalch equation, at the half-equivalence point, the

pH is equal to the pKa of the acid.[15][18]
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Synthesis Workflow Visualization
3-Cyanobenzoic acid can be produced via a two-step process starting from 3-cyanotoluene.

The following diagram illustrates this common industrial synthesis pathway, which involves

chlorination followed by oxidation.[19]

Synthesis Workflow for 3-Cyanobenzoic Acid

3-Cyanotoluene

Chlorination

3-(Chloromethyl)benzonitrile

Oxidation

3-Cyanobenzoic Acid

  Cl₂
(Reversed tower reactor)

  H₂O₂

(Catalysts, Phase Transfer)

Click to download full resolution via product page

Caption: A two-step synthesis of 3-Cyanobenzoic acid from 3-cyanotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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